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Welcome to the technical support center for Tranexamic Acid-13C2,15N. This resource is
designed to assist researchers, scientists, and drug development professionals in ensuring the
stability and integrity of this isotopically labeled compound in aqueous solutions during their
experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for aqueous solutions of Tranexamic Acid-
13C2,15N?

Al: Based on stability studies of tranexamic acid, it is recommended to store agueous solutions
in a cool, dry, and well-ventilated place, protected from light.[1][2] For short-term storage (up to
31 days), temperatures of 5°C (refrigerated) or 23°C (room temperature) have been shown to
maintain the chemical stability of tranexamic acid solutions.[3] Long-term storage data for
tranexamic acid injection suggests it is stable at room temperature (do not store above 30°C)
and should not be frozen.[4] Freezing of tranexamic acid in glass ampoules has been shown to
cause the containers to crack.[5][6]

Q2: How stable is Tranexamic Acid-13C2,15N in different aqueous solutions?
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A2: While specific stability studies on Tranexamic Acid-13C2,15N are not readily available in
the public domain, the stability of the unlabeled tranexamic acid is well-documented and serves
as a strong indicator. Tranexamic acid is highly soluble in water and is considered very stable
under normal environmental conditions.[7] Forced degradation studies have shown no
detectable degradation when exposed to 0.1 N HCI, 0.1 N NaOH, heat (64°C), and UV light.[7]
However, some studies have shown degradation under certain stress conditions like photolytic
degradation.[8]

Q3: Can | expect any degradation of Tranexamic Acid-13C2,15N when mixed with other
common laboratory reagents?

A3: Tranexamic acid is generally stable but can be incompatible with strong acids, strong
bases, and strong oxidizing agents.[1] A study on the stability of tranexamic acid in the
presence of various antiseptic solutions found that it remained stable when mixed with 0.9%
normal saline, 0.1% chlorhexidine, 10% povidone-iodine, and both 3% and 1.5% hydrogen
peroxide for up to 120 minutes.[9] However, significant degradation was observed immediately
when mixed with 0.5% sodium hypochlorite (Dakin's solution).[9]

Q4: Is Tranexamic Acid-13C2,15N sensitive to light?

A4: Yes, photolytic degradation has been identified as a potential degradation pathway for
tranexamic acid.[8] Therefore, it is recommended to protect solutions containing Tranexamic
Acid-13C2,15N from light during storage and experiments.[2]

Troubleshooting Guide
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Issue Possible Cause

Recommended Action

Unexpected chromatographic )
) ) Degradation of the compound.
peaks during analysis.

- Review solution preparation
and storage conditions. Ensure
protection from light and
incompatible substances. -
Perform a forced degradation
study to identify potential

degradation products.

Loss of compound Adsorption to container

concentration over time. surfaces or degradation.

- Use silanized glass vials or
low-adsorption plastic
containers. - Re-evaluate
storage temperature and
duration based on stability
data. Solutions in
ethylene/propylene copolymer
plastic containers maintained
at least 98% of initial potency
for 90 days.[10]

Inconsistent results in Instability in the biological

bioanalytical assays. matrix.

- Tranexamic acid is generally
stable in plasma. However,
ensure proper sample handling
and storage (e.qg., storing
plasma samples at -20°C or

below).

Physical changes in the Degradation or interaction with

solution (e.g., color change). formulation components.

- Formulations using
commercial tablets have
shown a tendency to turn
yellow to dark brown after 21
days at 23°C.[3] Using a pure
powder-based solution is

recommended to avoid this.

Experimental Protocols
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Protocol 1: Forced Degradation Study

This protocol is adapted from studies on unlabeled tranexamic acid and can be used to assess
the stability of Tranexamic Acid-13C2,15N under various stress conditions.[11][12]

Objective: To identify potential degradation products and pathways for Tranexamic Acid-
13C2,15N.

Materials:

e Tranexamic Acid-13C2,15N

e 0.1 N Hydrochloric Acid (HCI)

e 0.1 N Sodium Hydroxide (NaOH)
e 3% Hydrogen Peroxide (H202)

e Methanol

 Distilled Water

e HPLC-MS/MS system
Procedure:

o Acid Degradation: Dissolve 5 mg of Tranexamic Acid-13C2,15N in a 10 mL volumetric flask
with 3 mL of 0.1 N HCI. Store at room temperature for 1 hour. Neutralize the solution with 0.1
N NaOH and dilute to volume with methanol.

» Alkali Degradation: Dissolve 5 mg of Tranexamic Acid-13C2,15N in a 10 mL volumetric flask
with 3 mL of 0.1 N NaOH. Store at room temperature for 1 hour. Neutralize the solution with
0.1 N HCI and dilute to volume with methanol.

» Oxidative Degradation: Dissolve 5 mg of Tranexamic Acid-13C2,15N in a 10 mL volumetric
flask with 3 mL of 3% H202. Store at room temperature for 1 hour. Dilute to volume with
methanol.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://ijirt.org/publishedpaper/IJIRT178527_PAPER.pdf
https://www.researchgate.net/figure/Results-of-forced-degradation-studies-of-laboratory-made-tablets_tbl4_233146221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

» Thermal Degradation: Place 5 mg of solid Tranexamic Acid-13C2,15N in a hot air oven at
60°C for 4 hours. Dissolve the sample in methanol in a 10 mL volumetric flask and dilute to
volume.

o Photolytic Degradation: Expose a solution of Tranexamic Acid-13C2,15N (e.g., 100 pg/mL in
water) to direct sunlight or a photostability chamber for a defined period (e.g., 24 hours).

e Analysis: Analyze all samples by a validated stability-indicating HPLC-MS/MS method to
separate and quantify the parent compound and any degradation products.

Protocol 2: Stability Assessment in an Aqueous Buffer

Objective: To determine the stability of Tranexamic Acid-13C2,15N in a specific agueous buffer
at a defined temperature.

Materials:

Tranexamic Acid-13C2,15N

Aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4)

HPLC-MS/MS system

Temperature-controlled incubator or water bath
Procedure:

» Prepare a stock solution of Tranexamic Acid-13C2,15N in the chosen aqueous buffer at a
known concentration (e.g., 1 mg/mL).

 Aliquot the solution into multiple vials.
» Store the vials at the desired temperature (e.g., 4°C, 25°C, 40°C).

» At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove a vial for
analysis.
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» Analyze the sample by a validated HPLC-MS/MS method to determine the concentration of
Tranexamic Acid-13C2,15N remaining.

» Calculate the percentage of the initial concentration remaining at each time point.

Data Summary
Table 1: Summary of Forced Degradation Studies on

Tranexamic Acid
Stress Reagent/Condi . .
. ] Duration Observation Reference
Condition tion
) ] No detectable
Acid Hydrolysis 0.1 N HCI 1 hour ) [7]
degradation
Alkaline No detectable
) 0.1 N NaOH 1 hour ) [7]
Hydrolysis degradation
Some
Oxidation 3% H20:2 1 hour degradation [11][12]
observed
- No detectable
Thermal 64°C Not specified ) [7]
degradation
) ] - No detectable
Photolytic UV light Not specified ) [7]
degradation
) » » Significant
Photolytic Not specified Not specified ) [8]
degradation

Note: The stability of Tranexamic Acid-13C2,15N is expected to be very similar to that of
unlabeled tranexamic acid.

Table 2: Temperature Stability of Tranexamic Acid in
Aqueous Solution
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% Initial
Storage . .
Duration Container Potency Reference
Temperature o
Remaining
Ampoules
-20°C 1 week Glass ampoules [5][6]
cracked
Chemically
4°C 12 weeks Glass ampoules [41[5]
stable
Chemically
22°C 12 weeks Glass ampoules [5]
stable
Chemically
50°C 12 weeks Glass ampoules [4]15]
stable
Room )
180 days Glass vials >92% [10]
Temperature
Room Plastic
90 days ] >98% [10]
Temperature containers
] Plastic
Refrigerated 90 days ] > 98% [10]
containers
Visualizations
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Caption: Workflow for a forced degradation study of Tranexamic Acid-13C2,15N.
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Caption: Logical flow for assessing the stability of Tranexamic Acid-13C2,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability of tranexamic Acid-13C2,15N in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140767#stability-of-tranexamic-acid-13c2-15n-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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